phosphoramide mustard
phosphoramide mustard
Phosphoramide mustard, also known as friedman acid, belongs to the class of organic compounds known as nitrogen mustard compounds. Nitrogen mustard compounds are compounds having two beta-haloalkyl groups bound to a nitrogen atom. Phosphoramide mustard is soluble (in water) and a very weakly acidic compound (based on its pKa). Phosphoramide mustard has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. In humans, phosphoramide mustard is involved in the cyclophosphamide action pathway and the cyclophosphamide metabolism pathway.
Phosphoramide mustard is a nitrogen mustard and a phosphorodiamide.
Phosphoramide mustard is a nitrogen mustard and a phosphorodiamide.
Brand Name:
Vulcanchem
CAS No.:
10159-53-2
VCID:
VC0159025
InChI:
InChI=1S/C4H11Cl2N2O2P/c5-1-3-8(4-2-6)11(7,9)10/h1-4H2,(H3,7,9,10)
SMILES:
C(CCl)N(CCCl)P(=O)(N)O
Molecular Formula:
C4H11Cl2N2O2P
Molecular Weight:
221.02 g/mol
phosphoramide mustard
CAS No.: 10159-53-2
Main Products
VCID: VC0159025
Molecular Formula: C4H11Cl2N2O2P
Molecular Weight: 221.02 g/mol
Purity: 86%
| CAS No. | 10159-53-2 |
|---|---|
| Product Name | phosphoramide mustard |
| Molecular Formula | C4H11Cl2N2O2P |
| Molecular Weight | 221.02 g/mol |
| IUPAC Name | amino-[bis(2-chloroethyl)amino]phosphinic acid |
| Standard InChI | InChI=1S/C4H11Cl2N2O2P/c5-1-3-8(4-2-6)11(7,9)10/h1-4H2,(H3,7,9,10) |
| Standard InChIKey | RJXQSIKBGKVNRT-UHFFFAOYSA-N |
| SMILES | C(CCl)N(CCCl)P(=O)(N)O |
| Canonical SMILES | C(CCl)N(CCCl)P(=O)(N)O |
| Appearance | white crystalline powder |
| Melting Point | 115°C (literature data) |
| Description | Phosphoramide mustard, also known as friedman acid, belongs to the class of organic compounds known as nitrogen mustard compounds. Nitrogen mustard compounds are compounds having two beta-haloalkyl groups bound to a nitrogen atom. Phosphoramide mustard is soluble (in water) and a very weakly acidic compound (based on its pKa). Phosphoramide mustard has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. In humans, phosphoramide mustard is involved in the cyclophosphamide action pathway and the cyclophosphamide metabolism pathway. Phosphoramide mustard is a nitrogen mustard and a phosphorodiamide. |
| Purity | 86% |
| Solubility | 20mg/ml in water |
| Synonyms | phosphoramide mustard |
| PubChem Compound | 96356 |
| Last Modified | Nov 11 2021 |
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